Cas no 498555-68-3 (Cyclohexanone, 4-[1-(4-hydroxyphenyl)-1-methylpropyl]-)

• Product Name: Cyclohexanone, 4-[1-(4-hydroxyphenyl)-1-methylpropyl]-
• CAS No: 498555-68-3
• MF: C₁₆H₂₂O₂
• MW: 246.344685077667
• CID: 1551919
• Update Time: 2024-08-24

Cyclohexanone, 4-[1-(4-hydroxyphenyl)-1-methylpropyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-[1-(4-hydroxyphenyl)-1-methylpropyl]-

• Inchi： 1S/C16H22O2/c1-3-16(2,12-4-8-14(17)9-5-12)13-6-10-15(18)11-7-13/h4-5,8-9,13,17H,3,6-7,10-11H2,1-2H3
• InChI Key： MGJRWBHLXGMHCP-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(C(C2=CC=C(O)C=C2)(C)CC)CC1

Computed Properties

• Exact Mass: 246.16206

Experimental Properties

• Density: 1.070±0.06 g/cm3(Predicted)
• Boiling Point: 393.0±15.0 °C(Predicted)
• PSA: 37.3
• pka: 10.03±0.15(Predicted)